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Compound of Interest

Compound Name: Calcium Maleate

Cat. No.: B1233713

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This technical guide compiles the currently available information on calcium
maleate (CAS 34938-90-4). It is important to note that publicly accessible, in-depth
experimental data for this specific compound is limited. Therefore, some sections of this guide
are based on general chemical principles and information from structurally related compounds.
Researchers are advised to conduct their own specific experimental validation.

Introduction

Calcium maleate is the calcium salt of maleic acid, a dicarboxylic acid.[1] As an organic
calcium salt, it holds potential for applications in various fields, including pharmaceuticals as a
calcium supplement or as a component in drug formulations, and in industrial settings as an
additive or intermediate.[2][3] This guide provides a comprehensive overview of its chemical
and physical properties, a general synthesis protocol, potential analytical methods, and
discusses its prospective applications and safety considerations.

Chemical and Physical Properties

The fundamental properties of calcium maleate are summarized in the table below. While
some data points are readily available, others, such as solubility, are inferred from the
properties of similar organic calcium salts and require experimental verification.
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Property Value Reference
CAS Number 34938-90-4 [1]
Molecular Formula CaH2CaOa [1]
Molecular Weight 154.13 g/mol [1]

White to off-white powder,
Appearance [3]
granules, or crystals

Slightly soluble in water;
- insoluble in ethanol.[4] Details
Solubility o . [4]
on quantitative solubility are

not readily available.

Store in well-closed, light-

resistant, and desiccant-lined
Storage ) [3]

containers at 15-25 °C,

protected from moisture.

Synthesis and Characterization

Calcium maleate is typically synthesized through a neutralization reaction between maleic
acid and a suitable calcium source.

General Synthesis Protocol

The following is a generalized experimental protocol for the synthesis of calcium maleate.
Materials and Equipment:

Maleic acid

Calcium hydroxide or Calcium carbonate

Deionized water

Beakers and magnetic stirrer
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Heating mantle or hot plate

Buchner funnel and filter paper

Vacuum flask

Drying oven

Procedure:

Dissolution of Maleic Acid: Dissolve a known molar quantity of maleic acid in deionized water
in a beaker, with gentle stirring. Heating may be applied to facilitate dissolution.

Neutralization: Slowly add an equimolar amount of calcium hydroxide or calcium carbonate
to the maleic acid solution. If using calcium carbonate, effervescence (release of COz2) will be
observed. Control the rate of addition to prevent excessive foaming.

Reaction Completion and Precipitation: Continue stirring the mixture at room temperature or
with gentle heating for 1-2 hours to ensure the reaction goes to completion. A white
precipitate of calcium maleate will form.

Isolation of the Precipitate: Isolate the precipitate by vacuum filtration using a Buchner
funnel.

Washing: Wash the precipitate with cold deionized water to remove any unreacted starting
materials and soluble impurities. A subsequent wash with ethanol can aid in drying.

Drying: Dry the purified calcium maleate in a drying oven at a suitable temperature to a
constant weight.
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Synthesis Workflow
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A generalized workflow for the synthesis of calcium maleate.

Characterization

© 2025 BenchChem. All rights reserved.

4/11

Tech Support


https://www.benchchem.com/product/b1233713?utm_src=pdf-body-img
https://www.benchchem.com/product/b1233713?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233713?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The identity and purity of the synthesized calcium maleate should be confirmed using
standard analytical techniques, including:

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic functional
groups and confirm the formation of the salt.

Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure.

Elemental Analysis: To determine the percentage of carbon, hydrogen, and calcium, and
confirm the empirical formula.

Thermogravimetric Analysis (TGA): To study its thermal stability and decomposition profile.

Potential Applications in Drug Development

While specific studies on calcium maleate are scarce, its properties as an organic calcium salt
suggest several potential applications in the pharmaceutical industry.

o Calcium Supplementation: Calcium maleate can serve as a source of calcium in dietary
supplements to prevent and treat calcium deficiencies. The bioavailability of calcium from
this salt would need to be determined through in vitro and in vivo studies.

o Excipient in Drug Formulation: It could be used as a filler, binder, or disintegrant in tablet
formulations. Its solubility and compaction properties would be key determinants of its
suitability.

e pH Moadifier: Due to the basic nature of the maleate anion, it could be used to regulate the
pH of formulations.

Experimental Protocols

The following are generalized protocols for key experiments that would be essential in the
research and development of calcium maleate for pharmaceutical applications.

Assay of Calcium Content by Complexometric Titration

This protocol is adapted from methods used for other organic calcium salts and would require
validation for calcium maleate.
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Materials and Equipment:

e Calcium maleate sample

e 0.05 M Disodium EDTA (Titrant)

» Hydrochloric acid, dilute

e Sodium hydroxide solution

» Hydroxy naphthol blue indicator

o Buret, beaker, and magnetic stirrer

Procedure:

Sample Preparation: Accurately weigh a sample of dried calcium maleate and dissolve it in
a mixture of deionized water and a small amount of dilute hydrochloric acid.

Buffering: Dilute the solution with water and add sodium hydroxide solution to adjust the pH
to an appropriate range for the indicator.

Titration: Add a precise amount of hydroxy naphthol blue indicator. Titrate the solution with
0.05 M disodium EDTA until the color changes to a distinct blue endpoint.

Calculation: Calculate the calcium content based on the volume of EDTA consumed.
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A workflow for determining calcium content by titration.

In Vitro Dissolution Testing

This is a fundamental test to predict the in vivo performance of an oral solid dosage form.
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Apparatus: USP Apparatus 2 (Paddle Apparatus)

Medium: 900 mL of 0.1 N Hydrochloric Acid (simulated gastric fluid)

Procedure:

Setup: Maintain the dissolution medium at 37 + 0.5 °C and set the paddle rotation speed
(e.g., 75 rpm).

o Sample Introduction: Place a known amount of calcium maleate (or a tablet containing it)
into the dissolution vessel.

o Sampling: At predetermined time intervals (e.g., 5, 10, 15, 30, 45, 60 minutes), withdraw an
aliquot of the dissolution medium.

e Analysis: Filter the samples and analyze the calcium concentration using a suitable method
such as atomic absorption spectroscopy (AAS) or inductively coupled plasma (ICP).

o Data Analysis: Plot the percentage of dissolved calcium against time to obtain the dissolution
profile.
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A typical workflow for in vitro dissolution testing.

Safety and Handling

As with any chemical substance, calcium maleate should be handled in a well-ventilated area,
and appropriate personal protective equipment (PPE), including safety goggles, gloves, and a
lab coat, should be worn.[3] Avoid inhalation of dust and contact with skin and eyes. A
comprehensive Safety Data Sheet (SDS) should be consulted before handling. Specific toxicity
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data for calcium maleate is not readily available, and it should be handled with the care
afforded to a compound with an unknown toxicological profile.

Conclusion and Future Directions

Calcium maleate, with CAS number 34938-90-4, is an organic calcium salt with potential for
use in the pharmaceutical and other industries. This technical guide has provided an overview
of its known properties and generalized protocols for its synthesis and analysis. However, there
is a clear need for further research to fully characterize this compound. Key areas for future
investigation include:

o Quantitative Solubility Studies: Determining its solubility across a range of pH values
relevant to physiological conditions.

o Solid-State Characterization: Investigating its crystalline forms, polymorphism, and hydration
states.

» Bioavailability and Pharmacokinetic Studies: Assessing its absorption, distribution,
metabolism, and excretion in vivo.

o Toxicological Evaluation: Conducting comprehensive studies to establish its safety profile.

» Formulation Development: Exploring its utility as an active pharmaceutical ingredient or
excipient in various dosage forms.

The generation of this fundamental data will be crucial for unlocking the full potential of
calcium maleate in drug development and other scientific applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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